Cas no 80565-57-7 (1H-Indole, 2-(5-methyl-3-phenyl-4-isoxazolyl)-)

• Product Name: 1H-Indole, 2-(5-methyl-3-phenyl-4-isoxazolyl)-
• CAS No: 80565-57-7
• MF: C₁₈H₁₄N₂O
• MW: 274.316564083099
• CID: 705414
• PubChem ID: 12854864
• Update Time: 2025-04-19

1H-Indole, 2-(5-methyl-3-phenyl-4-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-(5-methyl-3-phenyl-4-isoxazolyl)-
• 4-(1H-indol-2-yl)-5-methyl-3-phenyl-1,2-oxazole
• 2-(5-Methyl-3-phenyl-1,2-oxazol-4-yl)-1H-indole
• 2-(5-methyl-3-phenyl-4-isoxazolyl)-indole
• SCHEMBL10832137
• 80565-57-7
• FFABMLBQMXLELN-UHFFFAOYSA-N
• DTXSID70511537

• Inchi： 1S/C18H14N2O/c1-12-17(16-11-14-9-5-6-10-15(14)19-16)18(20-21-12)13-7-3-2-4-8-13/h2-11,19H,1H3
• InChI Key： FFABMLBQMXLELN-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C2C=CC=CC=2)=N1)C1=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 274.110613074g/mol
• Monoisotopic Mass: 274.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.8Ų